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Compound of Interest

Compound Name: 4-Acetyl-2-hydroxybenzoic acid

CAS No.: 107806-82-6

Cat. No.: B3079886

Get Quote

Synonyms: Acetylsalicylic Acid, Aspirin, 2-Acetoxybenzoic Acid CAS Number: 50-78-2[1][2]

Executive Summary & Core Directive
Do not dispose of this compound down the drain.

While 4-Acetyl-2-hydroxybenzoic acid is a common pharmaceutical (Aspirin), in a research

or industrial setting it is classified as chemical waste.[1][2] The primary environmental risk is not

acute human toxicity, but aquatic toxicity and bioaccumulation of its hydrolysis breakdown

products (Salicylic Acid).

Immediate Action Plan:

Solids: Segregate into combustible chemical waste containers for high-temperature

incineration.

Liquids: Neutralize (if necessary) and consolidate into non-halogenated organic waste

streams.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3079886#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b3079886/docs?utm_src=pdf-body#proper-disposal-procedures-4-acetyl-2-hydroxybenzoic-acid
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3079886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prohibition: Strict zero-discharge policy for sewer/sink disposal.[1][2]

Chemical Risk Profile & Stability
Before handling waste, you must understand the compound's behavior. 4-Acetyl-2-
hydroxybenzoic acid is moisture-sensitive and hydrolytically unstable.[1][2]

Physical & Safety Data
Parameter Specification Operational Implication

GHS Classification
Warning (Cat 4 Oral, Cat 2A

Eye Irritant)

Use N95 dust mask and safety

goggles.[1][2]

Flash Point 250°C (482°F)
Low fire risk, but dust can be

combustible.[1][2]

Water Solubility 3.3 g/L (20°C)

Poorly soluble; forms

suspensions in drains

(clogging risk).[1][2]

Incompatibilities
Strong Oxidizers, Strong

Bases

Explosion/Heat Risk: Do not

mix with NaOH or KOH waste.

[1][2]

The Hydrolysis Trap (The "Why" Behind the Protocol)
Disposal protocols often fail because researchers treat this compound as stable. In the

presence of moisture—and accelerated by basic pH—4-Acetyl-2-hydroxybenzoic acid
undergoes rapid hydrolysis.[1][2]

Mechanism: The ester bond is cleaved, releasing Acetic Acid and Salicylic Acid.

Risk:[3][4] Salicylic acid is a phenol derivative with higher aquatic toxicity than the parent

compound.

Risk:[3][4] If mixed with strong bases (e.g., waste from alkaline lysis), this reaction is

exothermic and releases acetic acid vapors.[2]
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Figure 1: Hydrolytic degradation pathway.[1][2] Note that disposal into basic waste streams

accelerates the formation of phenolic waste (Salicylic Acid).

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance or Spill Cleanup)
Regulatory Status: Generally Non-RCRA Regulated (unless P/U listed in specific state

statutes), but must be treated as Chemical Waste.

Containment: Collect solid waste in a clear, polyethylene bag (minimum 4 mil thickness).

Labeling:

Primary Name: 4-Acetyl-2-hydroxybenzoic Acid.[1][2]

Hazard Checkbox: "Irritant" and "Toxic".

Note: Explicitly mark "Contains No Halogens" (reduces incineration cost).

Disposal Stream: Place in the Solid Incineration drum.

Why: Landfilling pharmaceuticals leaches into groundwater. Incineration at >800°C

ensures complete mineralization to CO₂ and H₂O.

B. Liquid Waste (Mother Liquors & Solvents)
Scenario: You have dissolved the compound in Ethanol, Methanol, or DMSO.

pH Check: Verify pH of the solution.
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If pH > 9:[1] Neutralize slowly with dilute HCl to pH 6-8 before consolidation.[1][2] This

prevents rapid hydrolysis and heat generation in the waste drum.

Segregation:

Do Not Mix With: Heavy metal waste (e.g., Mercury, Lead) or Oxidizers (Peroxides).[2]

Compatible With: Non-halogenated organic solvents (Acetone, Ethanol).

Container: High-density polyethylene (HDPE) carboy.[2] Glass is acceptable but poses a

breakage risk.

C. Decision Logic for Waste Segregation

Waste Generation:
4-Acetyl-2-hydroxybenzoic Acid

Physical State?

Solid / Powder Liquid / Solution

Spill Cleanup?

Is it loose?

Double Bag ->
Solid Incineration Stream

Pure Waste Solvent Type?

Sweep & Bag

Halogenated
(DCM, Chloroform)

Non-Halogenated
(EtOH, DMSO, Water)

Halogenated Waste Stream Check pH -> Neutralize ->
Non-Halogenated Organic Waste
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Figure 2: Operational decision tree for segregating waste streams based on physical state and

solvent compatibility.

Regulatory Compliance & Environmental Impact[3]
[6][7][8][9]
EPA & RCRA Considerations (USA)[2][6][7][9][10]

RCRA Code: 4-Acetyl-2-hydroxybenzoic acid is not a federally P-listed or U-listed

hazardous waste [1].[1][2]

Pharmaceutical Waste Rule (Subpart P): In 2019, the EPA finalized "Management Standards

for Hazardous Waste Pharmaceuticals."[5][6][7] While this strictly applies to healthcare

facilities, research labs should adopt the "Ban on Sewering" (40 CFR § 266.505) as a best

practice [2].

Directive: Even if your facility is technically exempt, never pour this compound down the

sink.

Emergency Spill Response[1]
PPE: Don Nitrile gloves, safety goggles, and an N95 mask (dust hazard).

Dry Spill: Gently sweep into a dust pan. Avoid raising dust (combustible dust risk).[3][8][9]

Wipe area with wet paper towels.

Wet Spill: Absorb with vermiculite or clay absorbent pads.

Disposal: Place all spill debris into a sealed bag labeled "Chemical Spill Debris:

Acetylsalicylic Acid."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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